5/'-O-(4,4/'-DIMETHOXYTRITYL)-5-FLUORODEOXYURIDINE-3/'-(2-CYANOETHYL-N,N-DIISOPROPYL)PHOSPHORAMIDITE 5/'-O-(4,4/'-DIMETHOXYTRITYL)-5-FLUORODEOXYURIDINE-3/'-(2-CYANOETHYL-N,N-DIISOPROPYL)PHOSPHORAMIDITE
Brand Name: Vulcanchem
CAS No.: 142246-63-7
VCID: VC0136410
InChI: InChI=1S/C39H46FN4O8P/c1-26(2)44(27(3)4)53(50-22-10-21-41)52-34-23-36(43-24-33(40)37(45)42-38(43)46)51-35(34)25-49-39(28-11-8-7-9-12-28,29-13-17-31(47-5)18-14-29)30-15-19-32(48-6)20-16-30/h7-9,11-20,24,26-27,34-36H,10,22-23,25H2,1-6H3,(H,42,45,46)/t34-,35+,36+,53?/m0/s1
SMILES: CC(C)N(C(C)C)P(OCCC#N)OC1CC(OC1COC(C2=CC=CC=C2)(C3=CC=C(C=C3)OC)C4=CC=C(C=C4)OC)N5C=C(C(=O)NC5=O)F
Molecular Formula: C39H46FN4O8P
Molecular Weight: 748.8 g/mol

5/'-O-(4,4/'-DIMETHOXYTRITYL)-5-FLUORODEOXYURIDINE-3/'-(2-CYANOETHYL-N,N-DIISOPROPYL)PHOSPHORAMIDITE

CAS No.: 142246-63-7

Main Products

VCID: VC0136410

Molecular Formula: C39H46FN4O8P

Molecular Weight: 748.8 g/mol

5/'-O-(4,4/'-DIMETHOXYTRITYL)-5-FLUORODEOXYURIDINE-3/'-(2-CYANOETHYL-N,N-DIISOPROPYL)PHOSPHORAMIDITE - 142246-63-7

CAS No. 142246-63-7
Product Name 5/'-O-(4,4/'-DIMETHOXYTRITYL)-5-FLUORODEOXYURIDINE-3/'-(2-CYANOETHYL-N,N-DIISOPROPYL)PHOSPHORAMIDITE
Molecular Formula C39H46FN4O8P
Molecular Weight 748.8 g/mol
IUPAC Name 3-[[(2R,3S,5R)-2-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-5-(5-fluoro-2,4-dioxopyrimidin-1-yl)oxolan-3-yl]oxy-[di(propan-2-yl)amino]phosphanyl]oxypropanenitrile
Standard InChI InChI=1S/C39H46FN4O8P/c1-26(2)44(27(3)4)53(50-22-10-21-41)52-34-23-36(43-24-33(40)37(45)42-38(43)46)51-35(34)25-49-39(28-11-8-7-9-12-28,29-13-17-31(47-5)18-14-29)30-15-19-32(48-6)20-16-30/h7-9,11-20,24,26-27,34-36H,10,22-23,25H2,1-6H3,(H,42,45,46)/t34-,35+,36+,53?/m0/s1
Standard InChIKey QXDBDJDCIBKCKF-QMTPQUJBSA-N
Isomeric SMILES CC(C)N(C(C)C)P(OCCC#N)O[C@H]1C[C@@H](O[C@@H]1COC(C2=CC=CC=C2)(C3=CC=C(C=C3)OC)C4=CC=C(C=C4)OC)N5C=C(C(=O)NC5=O)F
SMILES CC(C)N(C(C)C)P(OCCC#N)OC1CC(OC1COC(C2=CC=CC=C2)(C3=CC=C(C=C3)OC)C4=CC=C(C=C4)OC)N5C=C(C(=O)NC5=O)F
Canonical SMILES CC(C)N(C(C)C)P(OCCC#N)OC1CC(OC1COC(C2=CC=CC=C2)(C3=CC=C(C=C3)OC)C4=CC=C(C=C4)OC)N5C=C(C(=O)NC5=O)F
PubChem Compound 10897950
Last Modified Nov 11 2021
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